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Compound of Interest

Compound Name: 6,6-Diphenylhex-5-enal

Cat. No.: B15416152 Get Quote

Technical Dossier: 6,6-Diphenylhex-5-enal
IUPAC Name: 6,6-diphenylhex-5-enal CAS Number: Information not available

Executive Summary
This document addresses the inquiry for a comprehensive technical guide on 6,6-
Diphenylhex-5-enal. Despite a thorough search of chemical databases and scientific literature,

no specific information, including a registered CAS number, experimental protocols, or

quantitative data, could be found for this compound. This suggests that 6,6-Diphenylhex-5-
enal may be a novel or exceptionally rare chemical entity not yet characterized in published

literature.

The structural name suggests a hexanal backbone with two phenyl groups attached to the sixth

carbon and a double bond at the fifth carbon position. The absence of data prevents the

fulfillment of a detailed technical whitepaper as requested.

Closest Related Compound
While no data exists for 6,6-Diphenylhex-5-enal, information is available for a structurally

related, simpler compound: (5E)-6-phenylhex-5-enal. This molecule differs by having only a

single phenyl substituent.

Table 1: Physicochemical Properties of (5E)-6-phenylhex-5-enal
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Property Value

CAS Number 36884-77-2[1]

Molecular Formula C₁₂H₁₄O[1]

Molar Mass 174.24 g/mol [1]

Considerations for Future Research
Given the lack of available information, any research or drug development professional

interested in 6,6-Diphenylhex-5-enal would be venturing into uncharted territory. The initial

steps would require:

Chemical Synthesis: Development of a novel synthetic pathway.

Structural Elucidation: Confirmation of the synthesized structure using techniques such as

NMR and mass spectrometry.

Physicochemical Characterization: Determination of fundamental properties like melting

point, boiling point, and solubility.

Biological Screening: Initial assays to determine any biological activity.

Illustrative Logical Workflow for Novel Compound
Investigation
The following diagram outlines a generalized workflow for the investigation of a new chemical

entity like 6,6-Diphenylhex-5-enal.
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Caption: A generalized workflow for the synthesis and initial investigation of a novel chemical

compound.

Due to the absence of specific data for 6,6-Diphenylhex-5-enal, the creation of detailed

experimental protocols, data tables, or signaling pathway diagrams as per the initial request is

not possible. The information provided serves to highlight the current void in scientific

knowledge regarding this specific molecule and to offer a foundational roadmap for its potential

future exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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